Cas no 1151768-87-4 (3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine)

• Product Name: 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine
• CAS No: 1151768-87-4
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 2105783
• Update Time: 2025-06-08

3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1H-pyrrolo[2,3-b]pyridine
• 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine

• Inchi： 1S/C11H13N3/c1-2-9-10(8-3-5-12-6-8)7-14-11(9)13-4-1/h1-2,4,7-8,12H,3,5-6H2,(H,13,14)
• InChI Key： HEKMJEFECZLOIX-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CNC3C2=CC=CN=3)C1

Computed Properties

• Exact Mass: 187.111
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine

Research Brief on 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine (CAS: 1151768-87-4): Recent Advances and Applications

3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine (CAS: 1151768-87-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a pharmacophore in drug discovery. Recent studies have highlighted its role as a key scaffold in the development of novel therapeutics targeting various diseases, including cancer, neurological disorders, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine derivatives for their inhibitory effects on protein kinases. The researchers employed a multi-step synthetic route to introduce diverse substituents at the pyrrolidine and pyrrolopyridine rings, enhancing the compound's binding affinity and selectivity. The results demonstrated that certain derivatives exhibited potent inhibition of specific kinases involved in cancer cell proliferation, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the interactions between these derivatives and the kinase active sites, providing insights for future drug design.

In another study featured in Bioorganic & Medicinal Chemistry Letters (2024), the compound's potential as a modulator of neurotransmitter receptors was investigated. The research team synthesized a series of analogs and evaluated their activity at dopamine and serotonin receptors. Notably, one analog showed high selectivity for the D2 dopamine receptor, suggesting its potential utility in treating neurological disorders such as Parkinson's disease and schizophrenia. The study also highlighted the importance of the pyrrolidine ring in conferring receptor subtype specificity.

Beyond its therapeutic applications, 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine has also been explored as a tool compound in chemical biology. A recent preprint (2024) described its use as a fluorescent probe for imaging intracellular targets, leveraging the inherent fluorescence properties of the pyrrolopyridine core. This application opens new avenues for studying cellular processes in real-time, with potential implications for diagnostics and high-throughput screening.

In conclusion, the latest research on 3-(Pyrrolidin-3-YL)-1H-pyrrolo[2,3-B]pyridine (CAS: 1151768-87-4) underscores its versatility as a scaffold in drug discovery and chemical biology. Ongoing studies are expected to further expand its applications, particularly in targeted therapy and diagnostic imaging. Future directions may include the development of more potent and selective derivatives, as well as the exploration of its mechanisms of action at the molecular level.